Cas no 1142202-66-1 (3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid)

• Product Name: 3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• CAS No: 1142202-66-1
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• MDL: MFCD12028238
• CID: 3159667
• PubChem ID: 25220613
• Update Time: 2025-04-21

3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(4-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-([(4-Methylphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-[[(4-METHYLPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
• MFCD12028238
• LS-03136
• ALBB-009562
• 3-[5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• AKOS005172300
• H25214
• 3-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• STK505891
• 1,3,4-thiadiazole-2-propanoic acid, 5-[[(4-methylphenyl)amino]carbonyl]-
• CS-0335287
• 3-{5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• 1142202-66-1
• 3-(5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid

• MDL： MFCD12028238
• Inchi： 1S/C13H13N3O3S/c1-8-2-4-9(5-3-8)14-12(19)13-16-15-10(20-13)6-7-11(17)18/h2-5H,6-7H2,1H3,(H,14,19)(H,17,18)
• InChI Key： ORZFPHZLSHKBAT-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(C)=CC=2)=O)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 291.06776246Da
• Monoisotopic Mass: 291.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides